2-(4-Bromophenyl)quinazoline chemical structure and properties
2-(4-Bromophenyl)quinazoline chemical structure and properties
Structure, Properties, and Applications in Optoelectronics and Medicinal Chemistry
Executive Summary
2-(4-Bromophenyl)quinazoline (CAS 1222094-28-1) is a critical heterocyclic building block bridging materials science and pharmaceutical research.[1] As an electron-deficient aromatic system, it serves as a primary electron-acceptor (A) unit in the design of Thermally Activated Delayed Fluorescence (TADF) emitters for OLEDs.[1] In medicinal chemistry, the 4-bromophenyl moiety acts as a versatile "handle" for palladium-catalyzed cross-coupling, enabling the rapid diversification of kinase inhibitor scaffolds.[1] This guide details its physicochemical profile, validated synthesis protocols, and strategic utility in high-performance molecular design.[1]
Chemical Identity & Physicochemical Properties[2][3][4][5][6]
The molecule consists of a fused benzene-pyrimidine ring system (quinazoline) substituted at the C2 position with a 4-bromophenyl group.[2][3] The nitrogen atoms in the quinazoline core induce significant electron deficiency, making the system highly susceptible to nucleophilic attack and suitable for electron transport functions.
Table 1: Core Technical Specifications
| Property | Specification |
| Chemical Name | 2-(4-Bromophenyl)quinazoline |
| CAS Registry Number | 1222094-28-1 |
| Molecular Formula | C₁₄H₉BrN₂ |
| Molecular Weight | 285.14 g/mol |
| Appearance | Light yellow crystalline solid |
| Melting Point | 120–121 °C (Recrystallized from EtOH) |
| Solubility | Soluble in CHCl₃, CH₂Cl₂, DMSO, Toluene; Insoluble in Water |
| Electronic Character | Electron Acceptor (LUMO localized on Quinazoline) |
| Key NMR Signal | Singlet at δ ~9.4–9.5 ppm (H-4 proton of quinazoline ring) |
Structural Analysis & Electronic Properties[3]
Geometric Configuration
The quinazoline core is planar. The phenyl ring at the C2 position can rotate, but steric hindrance is minimal, allowing for a near-planar conformation in the solid state which facilitates
Electronic Frontier Orbitals
-
LUMO (Lowest Unoccupied Molecular Orbital): Highly localized on the electron-deficient quinazoline core (N1 and N3 atoms pull electron density).[1]
-
HOMO (Highest Occupied Molecular Orbital): Distributed across the phenyl ring and the benzene portion of the quinazoline.
-
Application Relevance: The separation of HOMO and LUMO densities makes this structure an ideal "Acceptor" unit. When coupled with a "Donor" (e.g., carbazole) at the bromine position, it creates a Donor-Acceptor (D-A) architecture essential for intramolecular charge transfer (ICT) and TADF emission.
Synthesis & Manufacturing Protocols
Validated Synthetic Route: Oxidative Condensation
The most robust laboratory-scale synthesis involves the oxidative cyclization of 2-aminobenzylamine (or 2-aminobenzaldehyde) with 4-bromobenzaldehyde.[1] The use of molecular iodine (
Protocol: Iodine-Mediated Oxidative Cyclization
Reagents: 2-Aminobenzaldehyde (1.0 eq), 4-Bromobenzaldehyde (1.0 eq), Iodine (
Step-by-Step Procedure:
-
Charge: In a round-bottom flask, dissolve 2-aminobenzaldehyde (10 mmol) and 4-bromobenzaldehyde (10 mmol) in Ethanol (50 mL).
-
Catalyst Addition: Add solid
(1 mmol) and (20 mmol). -
Reaction: Reflux the mixture at 80°C for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1) for the disappearance of the aldehyde.
-
Work-up: Cool to room temperature. Pour the mixture into ice-cold water (200 mL) containing a small amount of sodium thiosulfate (
) to quench excess iodine. -
Isolation: A yellow precipitate will form.[1] Filter the solid under vacuum.
-
Purification: Recrystallize from hot ethanol or purify via silica gel column chromatography (Eluent: DCM/Hexane) to yield light yellow needles.
Synthesis Workflow Diagram
Figure 1: Iodine-mediated oxidative synthesis pathway for 2-(4-Bromophenyl)quinazoline.
Applications in Materials Science (OLEDs)
This molecule is a premier intermediate for Thermally Activated Delayed Fluorescence (TADF) materials.[1]
The Donor-Acceptor (D-A) Strategy
High-efficiency OLEDs require materials that can harvest both singlet and triplet excitons.[1] By coupling the electron-poor 2-(4-bromophenyl)quinazoline (Acceptor) with an electron-rich moiety like Carbazole or Phenoxazine (Donor), chemists create D-A molecules.[1]
-
Mechanism: The bromine atom is replaced via Buchwald-Hartwig or Suzuki coupling.[1]
-
Result: The resulting molecule has a spatially separated HOMO and LUMO (small
), allowing reverse intersystem crossing (RISC) from triplet to singlet states, boosting quantum efficiency to nearly 100%.
OLED Material Design Workflow
Figure 2: Strategic utilization of the quinazoline scaffold in constructing Donor-Acceptor OLED emitters.
Applications in Medicinal Chemistry
In drug discovery, the quinazoline scaffold is privileged, appearing in approved drugs like Gefitinib and Erlotinib (EGFR inhibitors).
Pharmacophore Utility
-
Kinase Inhibition: The N1 and N3 nitrogens can form hydrogen bonds with the hinge region of kinase ATP-binding pockets.[1]
-
Diversification: The 4-bromo position is a "synthetic handle."[1] Researchers utilize Suzuki-Miyaura coupling to attach solubilizing groups (e.g., morpholine, piperazine) or specific binding elements to optimize potency and pharmacokinetic (PK) properties.
-
Target Classes: Epidermal Growth Factor Receptor (EGFR), Aurora Kinases, and DNA Gyrase (antimicrobial).
Characterization & Quality Control
To ensure the integrity of the synthesized material, the following spectral signatures must be verified:
-
¹H NMR (400 MHz, CDCl₃):
- 9.45 (s, 1H): H-4 proton of the quinazoline ring (Most deshielded, diagnostic signal).
- 8.50 (d, 2H): Ortho-protons of the bromophenyl ring.
- 7.50–8.10 (m, 6H): Remaining aromatic protons.
-
Mass Spectrometry (ESI/EI):
-
m/z: 284.0 and 286.0 (1:1 intensity ratio due to
and isotopes).
-
-
UV-Vis Spectroscopy:
-
Absorption maxima (
) typically at 260–320 nm ( transitions).
-
References
-
Synthesis & Properties: CAS Database Index. (2025).[4][5] "Properties of 2-(4-Bromophenyl)quinazoline (CAS 1222094-28-1)." Link[3]
-
OLED Applications: Advanced Optical Materials.[6] (2019).[6] "Quinazoline-Based Thermally Activated Delayed Fluorescence for High-Performance OLEDs." Link
-
Synthetic Protocol: Organic & Biomolecular Chemistry. (2018).[7][8] "Synthesis of quinazoline by decarboxylation of 2-aminobenzylamine and α-keto acid." Link
-
Crystal Structure: IUCrData. (2012). "Crystal structure of 2-(4-bromophenyl)-N-[3-(1H-imidazol-1-yl)propyl]quinazolin-4-amine." Link
-
General Reactivity: Frontiers in Chemistry. (2020).[7] "Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances." Link
Sources
- 1. ossila.com [ossila.com]
- 2. researchgate.net [researchgate.net]
- 3. chembk.com [chembk.com]
- 4. researchgate.net [researchgate.net]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. researchgate.net [researchgate.net]
- 7. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
- 8. 623-00-7 | 4-Bromobenzonitrile | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
